Cas no 762287-51-4 (2-4-(Trifluoromethyl)phenyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-4-(Trifluoromethyl)phenyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 762287-51-4
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• MDL: MFCD07375329
• CID: 1778931
• PubChem ID: 43333581
• Update Time: 2025-04-21

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
• 2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 762287-51-4
• DB-408963
• EN300-97550
• 2-(4-TRIFLUOROMETHYL-PHENYL)-THIAZOLE-5-CARBOXYLIC ACID
• 2-[4-(trifluoromethyl)phenyl]-5-thiazolecarboxylic acid
• 2-(4-Trifluoromethylphenyl)thiazole-5-carboxylicacid
• 2-[4-(Trifluoromethyl)phenyl]thiazole-5-carboxylic acid
• Z385373440
• G41608
• AB41706
• SCHEMBL1986146
• AKOS009332328
• CS-0265293
• MFCD07375329
• 2-4-(Trifluoromethyl)phenyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD07375329
• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-3-1-6(2-4-7)9-15-5-8(18-9)10(16)17/h1-5H,(H,16,17)
• InChI Key： DSHZQLTWBMTKEW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 273.00713409g/mol
• Monoisotopic Mass: 273.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 405.2±55.0 °C at 760 mmHg
• Flash Point: 198.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)